Cas no 13436-50-5 (Ethanone,1-(2H-indazol-2-yl)-)

• Product Name: Ethanone,1-(2H-indazol-2-yl)-
• CAS No: 13436-50-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 119577
• PubChem ID: 15939275
• Update Time: 2025-04-18

Ethanone,1-(2H-indazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2H-indazol-2-yl)-
• 2H-Indazole, 2-acetyl- (6CI,7CI,8CI,9CI)
• YPSMXSXOHKSUNM-UHFFFAOYSA-N
• 1-indazol-2-ylethanone
• InChI=1/C9H8N2O/c1-7(12)11-6-8-4-2-3-5-9(8)10-11/h2-6H,1H
• SCHEMBL6337523
• 1-(2H-indazol-2-yl)ethan-1-one
• 13436-50-5
• 2-Acetylindazole
• 2-Acetyl-2H-indazole
• 1-(2H-Indazol-2-yl)ethanone

• Inchi： 1S/C9H8N2O/c1-7(12)11-6-8-4-2-3-5-9(8)10-11/h2-6H,1H3
• InChI Key： YPSMXSXOHKSUNM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles